![molecular formula C14H18O B103423 1-(4-Cyclohexylphenyl)ethanone CAS No. 18594-05-3](/img/structure/B103423.png)
1-(4-Cyclohexylphenyl)ethanone
Overview
Description
1-(4-Cyclohexylphenyl)ethanone, also known as 4-CEC, is a synthetic analog of the psychoactive compound phenethylamine. It is a white crystalline powder with a melting point of 127-128°C. It is an agonist of the trace amine-associated receptor 1 (TAAR1). 4-CEC has been studied for its potential use in a variety of scientific applications, including as a tool to study the biochemical and physiological effects of TAAR1 agonism.
Scientific Research Applications
Crystal Structure and Synthesis
Crystal Structure of Derivatives : The crystal structure of compounds like (E)-1-(4-methoxyphenyl)ethanone O-dehydroabietyloxime, a derivative of dehydroabietic acid, shows two cyclohexane rings with distinct conformations, providing insights into stereochemistry and molecular interactions (Rao, Cui, & Zheng, 2014). Another similar compound, (E)-1-(4-chlorophenyl)ethanone O-dehydroabietyloxime, demonstrates similar structural features (Zheng, Cui, & Rao, 2014).
Synthesis and Antimicrobial Activity : Heterocyclic compounds like 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5yl)amino)phenyl)ethanone, synthesized using 4-chlorophenol, demonstrate significant antimicrobial activity against both gram-positive and gram-negative bacteria, highlighting their potential in pharmaceutical and medicinal research (Wanjari, 2020).
Chemical Reactions and Properties
Solid-Liquid Phase Equilibrium : Research on the ternary phase equilibrium of 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone in solvents like methanol or n-propanol provides valuable data for the separation and crystallization processes in chemical engineering (Li et al., 2019).
Photoremovable Protecting Group for Carboxylic Acids : The compound 1-[2-(2-hydroxyalkyl)phenyl]ethanone serves as a new photoremovable protecting group for carboxylic acids, offering a novel approach in synthetic chemistry for the protection and controlled release of functional groups (Atemnkeng, Louisiana II, Yong, Vottero, & Banerjee, 2003).
Electrochemical Applications
Voltammetric Determination : The electrochemical behavior of L-cysteic acid was studied at the surface of a modified carbon paste electrode with 1-[4-(ferrocenyl-ethynyl)phenyl]-1-ethanone, demonstrating its potential in electrochemical sensing and analysis (Raoof, Ojani, & Karimi-Maleh, 2008).
Electrocatalytic Oxidation of Ascorbic Acid : A carbon-paste electrode modified with 1-[4-(ferrocenyl ethynyl)phenyl]-1-ethanone catalyzes the ascorbic acid oxidation, indicating its utility in electrochemical studies and sensor development (Raoof, Ojani, Hosseinzadeh, & Ghasemi, 2003).
Safety and Hazards
Mechanism of Action
1-(4-Cyclohexylphenyl)ethanone, also known as 4’-Cyclohexylacetophenone, is an organic chemical compound . Here is a detailed explanation of its mechanism of action:
Target of Action
It has been suggested that it may have inhibitory effects on the polo-like kinase-1 (plk1) enzyme . PLK1 is a crucial regulator of the cell cycle and is often overexpressed in various types of cancer.
Mode of Action
Based on its potential inhibitory effects on plk1, it can be hypothesized that the compound may interfere with the normal functioning of this enzyme, thereby disrupting the cell cycle and potentially inducing cell death in cancer cells .
Result of Action
If it indeed acts as a plk1 inhibitor, it could potentially disrupt cell cycle progression and induce apoptosis in cancer cells .
Action Environment
It’s important to note that this compound is harmful to aquatic environments and should be prevented from entering groundwater, waterways, or sewage systems without government permission .
properties
IUPAC Name |
1-(4-cyclohexylphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h7-10,13H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSDQNIRGPBARGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2CCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70171817 | |
Record name | 1-(4-Cyclohexylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70171817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18594-05-3 | |
Record name | 1-(4-Cyclohexylphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18594-05-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Cyclohexylphenyl)ethan-1-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018594053 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(4-Cyclohexylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70171817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-cyclohexylphenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.560 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1-(4-cyclohexylphenyl)ethanone interact with MMPs and what are the potential downstream effects?
A: While the exact mechanism of action requires further investigation, in silico docking studies suggest that this compound exhibits favorable binding interactions with the catalytic domain of both MMP-2 and MMP-9 []. These enzymes play a crucial role in the breakdown of extracellular matrix components, contributing to processes like tumor invasion and metastasis. Inhibition of MMP-2 and MMP-9, therefore, could potentially hinder these processes.
Q2: What other compounds isolated from Ageratum houstonianum were studied for MMP inhibition and how did this compound compare?
A: The study investigated five other compounds from Ageratum houstonianum for their interaction with MMP-2 and MMP-9. Based on the calculated binding free energies (ΔG) and Ki values, this compound emerged as the most promising inhibitor among the tested compounds []. This highlights its potential as a lead compound for further development as an MMP inhibitor.
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